Cas no 895640-45-6 (3-(4-bromobenzenesulfonyl)-N-cycloheptyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(4-bromobenzenesulfonyl)-N-cycloheptyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 895640-45-6
• MF: C₂₂H₂₂BrN₅O₂S
• MW: 500.411382198334
• CID: 6013107
• PubChem ID: 18560427
• Update Time: 2025-06-12

3-(4-bromobenzenesulfonyl)-N-cycloheptyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromobenzenesulfonyl)-N-cycloheptyl-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-(4-bromophenyl)sulfonyl-N-cycloheptyltriazolo[1,5-a]quinazolin-5-amine
• F1609-0743
• 3-(4-BROMOBENZENESULFONYL)-N-CYCLOHEPTYL-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 3-((4-bromophenyl)sulfonyl)-N-cycloheptyl-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 895640-45-6
• AKOS001504706

• Inchi： 1S/C22H22BrN5O2S/c23-15-11-13-17(14-12-15)31(29,30)22-21-25-20(24-16-7-3-1-2-4-8-16)18-9-5-6-10-19(18)28(21)27-26-22/h5-6,9-14,16H,1-4,7-8H2,(H,24,25)
• InChI Key： IDQOVOTUYLYDAT-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC=C(Br)C=C3)(=O)=O)=C1N=C(NC1CCCCCC1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 499.06776g/mol
• Monoisotopic Mass: 499.06776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 3-(4-bromobenzenesulfonyl)-N-cycloheptyl-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Overview of 3-(4-bromobenzenesulfonyl)-N-cycloheptyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 895640-45-6)

3-(4-bromobenzenesulfonyl)-N-cycloheptyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine (CAS No. 895640-45-6) is a specialized heterocyclic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research. This molecule features a unique triazoloquinazoline core, which is known for its potential biological activities, including kinase inhibition and anticancer properties. The presence of a 4-bromobenzenesulfonyl group and a cycloheptylamine moiety further enhances its structural complexity, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for targeted therapies in oncology and other therapeutic areas. Researchers are particularly intrigued by the triazolo[1,5-a]quinazoline scaffold due to its versatility in interacting with biological targets. The compound 895640-45-6 is often explored in the context of kinase inhibitors, a hot topic in cancer research, as kinases play a critical role in cell signaling pathways. Its bromobenzenesulfonyl group may contribute to improved binding affinity and selectivity, addressing a common challenge in drug design.

The synthesis and characterization of 3-(4-bromobenzenesulfonyl)-N-cycloheptyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic validation. Its CAS number 895640-45-6 serves as a unique identifier in chemical databases, facilitating research collaboration and patent filings. Given the growing interest in small-molecule therapeutics, this compound is frequently discussed in academic publications and patent applications, highlighting its potential as a lead candidate.

From an industrial perspective, the compound's structural complexity poses both challenges and opportunities. Pharmaceutical companies are investing heavily in high-throughput screening and computational drug design to identify derivatives with enhanced efficacy and safety profiles. The triazoloquinazoline framework, combined with the 4-bromobenzenesulfonyl substituent, offers a promising starting point for structure-activity relationship (SAR) studies. These efforts align with the broader trend of personalized medicine, where tailored therapies are developed for specific patient populations.

Environmental and regulatory considerations also play a role in the research and application of CAS No. 895640-45-6. While the compound is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Researchers are increasingly focusing on green chemistry principles to minimize waste and improve sustainability in synthetic processes. This aligns with the global push toward sustainable drug development, a topic frequently searched by professionals in the field.

In summary, 3-(4-bromobenzenesulfonyl)-N-cycloheptyl-1,2,3-triazolo[1,5-a]quinazolin-5-amine represents a fascinating area of study at the intersection of chemistry and biology. Its potential applications in drug discovery, particularly in oncology, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties and derivatives, this compound is likely to remain a focal point in the quest for innovative therapeutics.